2-(1-bromoethyl)-1-fluoro-4-nitrobenzene
Overview
Description
2-(1-bromoethyl)-1-fluoro-4-nitrobenzene is an organic compound with the chemical formula C7H6BrFN2O2. It is a colorless to pale yellow liquid with a sweet, pungent odor. It is used in the synthesis of various organic compounds and has a wide range of applications in the chemical industry. Its structure is composed of a benzene ring with one bromoethyl group and one fluoro-nitro group.
Scientific Research Applications
2-(1-bromoethyl)-1-fluoro-4-nitrobenzene has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, such as dyes, pharmaceuticals, and agrochemicals. It is also used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and quinolines. In addition, it is used as a catalyst in the synthesis of polymers and in the synthesis of polyurethane foams.
Mechanism of Action
2-(1-bromoethyl)-1-fluoro-4-nitrobenzene is an electrophilic reagent, which means that it can react with electron-rich compounds, such as double bonds, to form covalent bonds. The bromoethyl group is a nucleophile, which means that it can react with electrophiles, such as the fluoro-nitro group, to form covalent bonds. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, which helps to neutralize the electrophilic character of the fluoro-nitro group.
Biochemical and Physiological Effects
2-(1-bromoethyl)-1-fluoro-4-nitrobenzene is not known to have any biochemical or physiological effects, as it is not known to be metabolized by humans or animals. However, it is known to be toxic and should be handled with caution.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(1-bromoethyl)-1-fluoro-4-nitrobenzene in laboratory experiments is that it is a relatively inexpensive reagent. It is also easy to handle and store, and it is not very volatile. The main limitation of using this compound is that it is toxic and should be handled with caution.
Future Directions
The future directions for the use of 2-(1-bromoethyl)-1-fluoro-4-nitrobenzene include further research into its use in the synthesis of organic compounds, such as dyes, pharmaceuticals, and agrochemicals. It may also be used in the synthesis of polymers and in the synthesis of polyurethane foams. Additionally, it may be used in the synthesis of heterocyclic compounds, such as pyridines and quinolines. Finally, it may be used in the development of new catalysts for organic synthesis.
Synthesis Methods
2-(1-bromoethyl)-1-fluoro-4-nitrobenzene is usually synthesized by a reaction between 1-bromo-2-fluoronitrobenzene and ethylene oxide. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as a metal halide. The reaction is carried out at a temperature of 100-120°C, and the reaction time is usually 1-2 hours. The product is then isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-bromoethyl)-1-fluoro-4-nitrobenzene involves the reaction of 1-fluoro-4-nitrobenzene with 1-bromoethane in the presence of a base to form the desired product.", "Starting Materials": [ "1-fluoro-4-nitrobenzene", "1-bromoethane", "Base (e.g. potassium carbonate)" ], "Reaction": [ "1. Dissolve 1-fluoro-4-nitrobenzene and 1-bromoethane in a suitable solvent (e.g. DMF, DMSO).", "2. Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "3. Monitor the reaction progress by TLC or other suitable analytical method.", "4. Once the reaction is complete, isolate the product by filtration or extraction with a suitable solvent.", "5. Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2680542-15-6 |
Product Name |
2-(1-bromoethyl)-1-fluoro-4-nitrobenzene |
Molecular Formula |
C8H7BrFNO2 |
Molecular Weight |
248 |
Purity |
95 |
Origin of Product |
United States |
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